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Compound of Interest

Compound Name: Pentanediol

Cat. No.: B8720305

Introduction to 1,2-Pentanediol

1,2-Pentanediol (CAS No. 5343-92-0), also known as Pentylene Glycol, is a multifunctional
ingredient widely utilized in the cosmetics and personal care industry.[1] It is a colorless,
odorless, and slightly viscous liquid that is soluble in water.[2] Derived naturally from sources
like sugar cane or synthesized, 1,2-Pentanediol is valued for its versatile properties.[2] In
cosmetic science, it serves primarily as a humectant and moisturizing agent, but also functions
as a solvent, emulsion stabilizer, and a broad-spectrum antimicrobial, which can help in
creating preservative-free formulations.[2][3][4] Its mild and non-irritating nature makes it
suitable for sensitive skin.[2][5]

Mechanism of Action as a Humectant and
Moisturizer

The primary moisturizing effect of 1,2-Pentanediol stems from its function as a humectant.
Due to its polyhydric alcohol structure, it has the ability to attract and bind water molecules from
the surrounding environment and the deeper layers of the skin to the stratum corneum, the
outermost layer of the epidermis.[2][6] This action increases the water content of the skin,
leading to improved hydration, a plumper appearance, and a smoother feel.[2][7]

Beyond its humectant properties, 1,2-Pentanediol can also enhance the penetration of other
active ingredients into the skin.[2][8] Studies have shown that it can increase the permeation of
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both hydrophilic and lipophilic compounds.[2][9][10] While the exact molecular signaling
pathways are not extensively detailed in the provided search results, its penetration-enhancing
effect is thought to be related to its interaction with the hydrophilic regions of the stratum
corneum.[8] Longer-chained alkanediols have been shown to disorder the lipid structure of the
stratum corneum, which can also facilitate drug penetration.[8]
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Figure 1: Humectant action of 1,2-Pentanediol.

Efficacy Data of 1,2-Pentanediol

The efficacy of 1,2-Pentanediol as a moisturizing agent has been scientifically proven through
in-vivo studies.[2] While specific quantitative data from these studies is not readily available in
the initial search results, its effectiveness is well-recognized in the cosmetic industry. It
contributes to lasting moisture, a reduction in transepidermal water loss (TEWL), and an
enhancement of the skin's natural moisturizing factors.[11] Studies on other glycols have
demonstrated significant improvements in skin hydration and barrier function. For instance, a
study on a topical hyaluronic acid serum, a well-known humectant, showed a 134% immediate
increase in skin hydration and a sustained increase of 55% after six weeks as measured by
corneometry.[12] Another study on 1,3-propanediol showed significant improvements in skin
hydration at various concentrations.[13] Although direct comparative data for 1,2-Pentanediol
is not provided, its recognized efficacy places it as a valuable humectant in cosmetic
formulations.

Table 1: Summary of Expected Efficacy of Humectants like 1,2-Pentanediol
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Expected Outcome
Parameter Method with 1,2- Reference
Pentanediol

) ) Significant increase in
Skin Hydration Corneometry ) ) [14][15][16]
arbitrary units (AU)

Reduction in g/m?/h,
Skin Barrier Function TEWL Measurement indicating improved [11][217]

barrier

Improved feel,
) ) reduced dryness,
Sensory Perception Sensory Analysis [18][19]
enhanced

smoothness

Experimental Protocols

To substantiate claims of moisturizing and humectant properties of formulations containing 1,2-
Pentanediol, the following experimental protocols are recommended.

Protocol for Measuring Skin Hydration using
Corneometry

Objective: To quantify the hydration level of the stratum corneum before and after the
application of a cosmetic product containing 1,2-Pentanediol.

Apparatus: Corneometer® (e.g., CM 825).[20]
Procedure:

e Subject Acclimatization: Subjects should acclimatize in a room with controlled temperature
(20-22°C) and relative humidity (40-60%) for at least 15-30 minutes before measurements.
[20][21]

+ Baseline Measurement: Identify the test area on the skin (e.g., forearm). Take at least three
baseline readings with the Corneometer probe by gently pressing it onto the skin surface.[14]
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[15] The device measures electrical capacitance, which correlates with skin hydration, and
provides a value in arbitrary units (AU).[14][16]

Product Application: Apply a standardized amount of the test product containing 1,2-
Pentanediol to the designated skin area. A control area with no product application should
also be maintained.[15]

Post-Application Measurements: Take measurements at specified time intervals (e.g.,
immediately after application, and at 2, 4, 6, and 8 hours post-application) to assess
immediate and long-term hydration effects.[13][15]

Data Analysis: Calculate the mean and standard deviation of the Corneometer readings for
each time point. Compare the post-application values to the baseline and the control area to
determine the statistical significance of the change in skin hydration.
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Figure 2: Corneometry experimental workflow.

Protocol for Measuring Transepidermal Water Loss
(TEWL)

Objective: To evaluate the effect of a cosmetic product with 1,2-Pentanediol on the skin's
barrier function by measuring the rate of water evaporation from the skin.

Apparatus: TEWL measurement device such as an AquaFlux or Tewameter.[22][23]
Procedure:

e Subject Acclimatization: Similar to corneometry, subjects must be acclimatized to a controlled
environment to ensure the skin surface is dry and there is no sweat gland activity.[21]

o Baseline Measurement: Place the probe of the TEWL device gently on the test area of the
skin, ensuring a good seal.[22] The device will measure the water vapor flux from the skin in
g/m?/h.[23] Record the baseline TEWL value.

e Product Application: Apply the test product containing 1,2-Pentanediol to the designated
skin area.

o Post-Application Measurements: Measure TEWL at predetermined time points after product
application. It is important to hold the probe steady and perpendicular to the skin surface for
accurate readings.[22]

o Data Analysis: A decrease in the TEWL value compared to the baseline and control indicates
an improvement in the skin's barrier function.[17] Analyze the data for statistical significance.

Protocol for Sensory Analysis

Objective: To assess the sensory attributes of a cosmetic formulation containing 1,2-
Pentanediol as perceived by consumers or a trained panel.[18]

Procedure:

» Define Objectives: Clearly define the sensory attributes to be evaluated, such as texture,
spreadability, absorbency, after-feel (e.g., stickiness, smoothness, hydration).[18][24]
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» Panel Selection: Recruit and train a panel of evaluators. For consumer acceptance tests, the
panel should represent the target consumer demographic.[18]

» Test Design: Design a standardized protocol for product application and evaluation. This may
include a monadic test (evaluating one product) or a comparative test (comparing with a
placebo or competitor product).

o Evaluation: Panelists apply a standardized amount of the product and rate the predefined
sensory attributes on a structured scale.[19] The evaluation should be conducted in a
controlled environment to minimize bias.[19]

o Data Analysis: Analyze the collected data statistically to determine the sensory profile of the
product and identify any significant differences in perception.[25]

Sensory Analysis Protocol
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Figure 3: Logical flow for sensory analysis.
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Safety and Regulatory Information

1,2-Pentanediol is generally recognized as safe for use in cosmetic products.[2][4] The
Cosmetic Ingredient Review (CIR) has assessed 1,2-glycols and concluded that they are safe
in the present practices of use and concentration.[1][26] While some reports suggest that
glycols can be skin sensitizers, the amount and formulation are key factors.[2] In general, 1,2-
Pentanediol is considered to have a low potential for skin irritation and is well-tolerated, even
in products for sensitive skin.[4][5] Acute toxicity studies have shown a low order of toxicity.[27]

Applications in Cosmetic Formulations

1,2-Pentanediol is incorporated into a wide range of cosmetic products due to its
multifunctional benefits. It is typically used at concentrations up to 5%.[2]

Moisturizers, Creams, and Lotions: Provides and maintains skin hydration.[4]

Serums and Toners: Acts as a humectant and can improve the clarity of aqueous gel
formulations.[2]

Sunscreens: Can enhance the water resistance of the formula.[2]

Cleansers and Wipes: Contributes to moisturization and can act as a preservative.[3]

Hair Care and Decorative Cosmetics: Used for its moisturizing and solvent properties.[2]

In formulations, it also helps to solubilize and stabilize lipophilic ingredients in aqueous
solutions and can improve the texture and feel of the final product, leaving the skin feeling soft
and smooth.[2] Its antimicrobial properties can also boost the efficacy of traditional
preservatives, allowing for their reduced use.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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